molecular formula C16H20ClN3O3S2 B2671840 4-(ethylsulfonyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride CAS No. 1185068-44-3

4-(ethylsulfonyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride

Cat. No. B2671840
CAS RN: 1185068-44-3
M. Wt: 401.92
InChI Key: KXORCHQECRPPJX-UHFFFAOYSA-N
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Description

“4-(ethylsulfonyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride” is a chemical compound with the molecular formula C16H20ClN3O3S2 and an average mass of 401.931 Da . It is related to the class of 5-membered heterocyclic compounds, specifically thiazoles .


Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius . The exact physical and chemical properties such as melting point, boiling point, solubility, and others are not provided in the available resources.

Scientific Research Applications

Antioxidant Activity

Thiazolo[4,5-b]pyridines, a class of compounds to which our compound belongs, have been reported to exhibit high antioxidant activity . This suggests that our compound could potentially be used in treatments where antioxidant properties are beneficial, such as in the prevention of diseases caused by oxidative stress.

Antimicrobial Activity

Thiazolo[4,5-b]pyridines have also been found to have antimicrobial properties . This indicates that our compound could be explored for use in the development of new antimicrobial agents.

Herbicidal Activity

The herbicidal activity of thiazolo[4,5-b]pyridines suggests that our compound could potentially be used in the formulation of new herbicides.

Anti-inflammatory Activity

Thiazolo[4,5-b]pyridines have been reported to have anti-inflammatory effects . This suggests that our compound could be investigated for use in treatments for inflammatory diseases.

Antifungal Activity

The antifungal activity of thiazolo[4,5-b]pyridines indicates that our compound could be used in the development of new antifungal medications.

Antitumor Activity

Thiazolo[4,5-b]pyridines have been found to have antitumor activities . This suggests that our compound could potentially be used in cancer treatments.

Histamine H3 Receptor Antagonists

Some representatives of thiazolo[4,5-b]pyridines have been reported as histamine H3 receptor antagonists . This suggests that our compound could be investigated for use in treatments for allergies and other conditions related to the histamine H3 receptor.

Optoelectronic Applications

Thiazolothiazole ring systems, which are structurally similar to our compound, have gained attention in the field of organic electronics due to their planar and rigid backbone as well as an extended π-conjugated structure . This class of compounds has remarkably high oxidation stability and charge carrier mobility, which are crucial properties for optoelectronic applications . Therefore, our compound could potentially be used in optoelectronic devices such as dye-sensitized solar cells and organic field-effect transistors .

properties

IUPAC Name

4-ethylsulfonyl-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19N3O3S2.ClH/c1-3-24(21,22)12-6-4-11(5-7-12)15(20)18-16-17-13-8-9-19(2)10-14(13)23-16;/h4-7H,3,8-10H2,1-2H3,(H,17,18,20);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KXORCHQECRPPJX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CN(CC3)C.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20ClN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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